3-Hydroxybutyric acid 3-Hydroxybutyric acid 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxybutyric acid is a natural product found in Secale cereale, Drosophila melanogaster, and other organisms with data available.
3-Hydroxybutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
Brand Name: Vulcanchem
CAS No.: 300-85-6
VCID: VC21225478
InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES: CC(CC(=O)O)O
Molecular Formula: C4H8O3
Molecular Weight: 104.10 g/mol

3-Hydroxybutyric acid

CAS No.: 300-85-6

Cat. No.: VC21225478

Molecular Formula: C4H8O3

Molecular Weight: 104.10 g/mol

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3-Hydroxybutyric acid - 300-85-6

Specification

Description 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxybutyric acid is a natural product found in Secale cereale, Drosophila melanogaster, and other organisms with data available.
3-Hydroxybutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
CAS No. 300-85-6
Molecular Formula C4H8O3
Molecular Weight 104.10 g/mol
IUPAC Name 3-hydroxybutanoic acid
Standard InChI InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
Standard InChI Key WHBMMWSBFZVSSR-UHFFFAOYSA-N
SMILES CC(CC(=O)O)O
Canonical SMILES CC(CC(=O)O)O
Melting Point 46°C

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